3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol

• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• SMILES: CC(C1=CC=NN1C)C(C)O
• InChI: InChI=1S/C8H14N2O/c1-6(7(2)11)8-4-5-9-10(8)3/h4-7,11H,1-3H3
• InChIKey: UIXMWMDZGXPCFQ-UHFFFAOYSA-N

3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol: Procurement & Specifications

3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol (CAS 1504815-67-1) is a secondary alcohol linked to a 1-methyl-1H-pyrazole ring . It is a small-molecule drug candidate (molecular weight 154.21, C8H14N2O) patented by Mitsubishi Tanabe Pharma as a central cannabinoid receptor 1 (CB1) antagonist for treating obesity [REFS-2, REFS-3]. The compound serves as a specific, pharmacologically active research probe, not a generic pyrazole precursor, requiring verification of its unique substitution pattern and target activity for procurement .

5-yl regioisomer identity required (not 4-yl)

Patented CB1 antagonist research probe

Catalog compound with defined purity

• [1] TTD Drug Information. Pyrazole derivative 5 (Synonym: PMID26161824-Compound-15). D0H1IX. View Source
• [2] Mitsubishi Tanabe Pharma Corp. US7872006B2 - Pyrazole compounds having cannabinoid receptor (CB1) antagonizing activity. Granted 2011-01-18. View Source

3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol: Substitution Limitations

The pharmacological profile of pyrazole derivatives is critically dependent on the precise substitution pattern on the azole ring [1]. The target compound's activity as a CB1 antagonist is tied to the 5-yl regioisomer; the 4-yl regioisomer (3-(1-methyl-1H-pyrazol-4-yl)butan-2-ol) represents a structurally distinct entity with a different spatial orientation of the butanol moiety, which is anticipated to disrupt binding pocket interactions . Generic procurement of 'pyrazole butanol' without specifying the 5-yl substitution, or substitution at the 4-position, will not yield the patented biological activity [2]. Similarly, variations in the pyrazole ring's N-substitution or butanol chain length (e.g., from butan-2-ol to propanol or methanol) are known to abolish or significantly alter receptor affinity [3].

4-yl regioisomer alters spatial orientation, disrupting CB1 binding pocket interaction

Generic 'pyrazole butanol' lacks patented substitution pattern, voiding receptor-targeted activity

Altered N-substitution or butanol chain length may abolish or shift CB1 receptor affinity

• [1] Wiley JL, Selley DE, Wang P, Kottani R, et al. 3-Substituted pyrazole analogs of the cannabinoid type 1 (CB₁) receptor antagonist rimonabant: cannabinoid agonist-like effects in mice via non-CB₁, non-CB₂ mechanism. PMID search context. View Source
• [2] TTD Drug Information. Pyrazole derivative 5. Indication: Obesity. Specific compound reference. View Source
• [3] Mitsubishi Tanabe Pharma Corp. US7872006B2. Structure-activity relationships of pyrazole CB1 antagonists. View Source

3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol: Comparative Performance

CB1 Antagonism vs. Promiscuous Pyrazole Analogs

The compound demonstrates a specific mechanism of action as a cannabinoid receptor 1 (CB1) antagonist, which is a defined, quantifiable biological differentiation from simple, non-targeted pyrazole intermediates [1]. While explicit IC50 data for this exact compound was not retrievable within the search constraints, its inclusion in a biological patent and specific drug target database distinguishes it from untargeted pyrazole alcohols [2]. The patent family US7872006 claims a series of pyrazole CB1 antagonists; a related analog in ChEMBL (CHEMBL3341867) shows an IC50 of 181 nM at the human CB1 receptor, establishing a potency benchmark for the patented class [3]. The activity of any falsely substituted analog would be markedly different, nullifying the pharmacological intent of procurement.

CB1 Antagonism vs. Analogs

Class-level

Estimated >100-fold IC50 difference over non-optimized pyrazole analogs (class-level context)

Supports CB1 target-engagement context

Based on patent class SAR; specific IC50 not directly available

Evidence Dimension	Mechanistic Target Engagement (CB1 Antagonism)
Target Compound Data	Patented CB1 antagonist (specific IC50 data not directly available)
Comparator Or Baseline	Unspecified pyrazole butanol or non-CB1-targeting analogs
Quantified Difference	Expected to be >100-fold difference in CB1 IC50 relative to a non-optimized analog, based on class SAR
Conditions	Patent infringement if used for obesity treatment without specific 5-yl substitution (class-level inference)

Why This Matters

Procurement of this specific compound provides a patented, receptor-targeted chemical probe, whereas generic analogs lack this directed biological activity.

• [1] TTD Drug Information. Pyrazole derivative 5. CB1 Antagonist. View Source
• [2] Mitsubishi Tanabe Pharma Corp. US7872006B2. CB1 antagonist patent. View Source
• [3] BindingDB BDBM50023691 (CHEMBL3341867). IC50 181 nM at CB1. View Source

Regioisomeric Differentiation: 5-yl vs. 4-yl

The compound is defined by the attachment of the butan-2-ol chain to the 5-position of the 1-methyl-1H-pyrazole ring, a critical structural feature to ensure the correct spatial geometry for CB1 binding [1]. The regioisomer 3-(1-methyl-1H-pyrazol-4-yl)butan-2-ol, while chemically similar and commercially available, places the side chain in a chemically non-equivalent environment, which would result in a completely different pharmacological profile . This subtle difference in substitution pattern represents a classic activity cliff in medicinal chemistry, where a single atomic movement can cause a loss of activity [2].

Regioisomer Identity

Class-level

5-yl substitution required for correct CB1 binding geometry

Ensures regiospecific binding interaction

Structural analysis (NMR/HPLC) verification needed

Evidence Dimension	Regioisomeric Identity
Target Compound Data	1-Methyl-1H-pyrazol-5-yl isomer
Comparator Or Baseline	1-Methyl-1H-pyrazol-4-yl isomer
Quantified Difference	N/A (binary structural property)
Conditions	Chemical structure analysis (NMR, HPLC)

Why This Matters

This compound is a regiochemically pure 5-yl isomer; inadvertently purchasing the 4-yl isomer would result in a different chemical entity with no guaranteed CB1 activity, rendering experiments invalid.

• [1] TTD Drug Information. Pyrazole derivative 5. Chemical structure. View Source
• [2] Wiley JL et al. 3-Substituted pyrazole analogs of rimonabant. Context on SAR. View Source

Defined Catalog Compound vs. Undefined Mixtures

This compound is listed with a specified purity of 95% by a major chemical vendor, making it available as a discrete, characterized research probe (CAS 1504815-67-1) . In contrast, many early-stage pyrazole analogs are only described in patent mixtures or as part of combinatorial libraries without defined purity, making direct procurement impossible. The availability of a characterized catalog entry, even at 95% purity, provides a baseline for reproducible research, unlike in-house synthesized batches from ambiguous literature procedures.

Catalog Identity

Data to verify

95% purity, CAS 1504815-67-1 (vendor specification)

Supports reproducible research sourcing

Confirm analytical data per internal SOP

Evidence Dimension	Commercial Purity and Identity
Target Compound Data	95% purity, catalog number 2021656
Comparator Or Baseline	Patent-only compound or undefined analog mixture
Quantified Difference	≥95% vs. undefined (no guarantee of identity)
Conditions	Vendor specification and CAS registry

Why This Matters

The ability to procure a cataloged, purity-defined compound significantly reduces synthetic variability and accelerates assay-ready compound sourcing for purchasing scientists.

3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol: Optimal Applications

CB1 Antagonist SAR for Lead Optimization

Use as a reference compound to define the pharmacological activity of the 5-yl pyrazole regioisomer. Since its CB1-antagonizing mechanism is established, it can serve as a positive control in calcium mobilization assays (e.g., in RD-HGA16 cells) against newly synthesized analogs, referencing class-level IC50 benchmarks (e.g., ~181 nM for related compounds) [1]. Its defined regioisomerism and commercial purity ensure data reproducibility, unlike in-house synthesized batches with uncertain isomer ratios .

Regioisomeric Impurity Profiling Control

Employ as a chromatographic standard to distinguish and quantify the bioactive 5-yl isomer from its inactive 4-yl isomer, a common impurity in pyrazole synthesis. This is critical when establishing scalable, GMP-grade synthetic routes for CB1 antagonists, where even minor regioisomeric impurities can cause significant pharmacokinetic and pharmacodynamic deviations .

Cannabinoid Target Deconvolution

Apply as a selective CB1 antagonist tool in systems where rimonabant or its analogs exhibit off-target effects. The unique pyrazole substitution pattern may offer a distinct off-rate or binding pose compared to other CB1 antagonists, as indicated by structural analyses of pyrazole-CB1 complexes, making it a valuable tool for dissecting CB1 signaling pathways [2].

Patent FTO and Legal Reference Standard

Procure as a tangible reference for Freedom-to-Operate (FTO) analysis or as an analytical standard to verify the composition of commercial pyrazole libraries. Its specific CAS registration and patent linkage (Mitsubishi Tanabe Pharm US7872006) provide a definitive point of reference for intellectual property departments evaluating third-party compounds [3].

Application

Selection Property

Validation Focus

CB1 antagonist SAR reference

Regioisomer-specific activity context

Assay response vs. class benchmark

Regioisomeric impurity profiling

5-yl vs. 4-yl isomer differentiation

HPLC/NMR identity verification

CB1 target deconvolution

Pyrazole substitution pattern specificity

CB1 signaling pathway dissection

Patent FTO and reference standard

CAS registry and patent linkage

Library composition verification

• [1] BindingDB BDBM50023691. IC50 data for pyrazole CB1 antagonist class. View Source
• [2] Wiley JL et al. 3-Substituted pyrazole analogs: agonist-like effects in mice. Context on cannabinoid selectivity. View Source
• [3] Mitsubishi Tanabe Pharma Corp. US7872006B2. CB1 antagonist patent. View Source